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Chemical Identity and Natural Sources

Aurantinidin is a hydroxy derivative of pelargonidin and falls under the class of 3-deoxyanthocyanidins [1]

[2]. The table below summarizes plants in which aurantinidin has been reported.

Plant Source Family
Context of
Identification

Key Evidence

Impatiens aurantiaca
(Balsam) [1]

Balsaminaceae Early chemical analysis Scientific literature reporting
its presence [1].

Alstroemeria cultivars
(Peruvian Lily) [1]

Alstroemeriaceae Pigment analysis in
cultivars

Scientific literature reporting
its presence [1].

Cinnamomum
camphora (Camphor

Tree) [3]

Lauraceae Metabolite analysis of
red leaves (2024 study)

LC-MS/MS detection as a
differentially accumulated

anthocyanin [3].

A critical review of the literature is important due to a significant recent discovery. A 2019 study re-

examined the red pigments in liverworts (e.g., Marchantia), which were historically thought to be primitive

anthocyanidins like "riccionidin" [4]. The research concluded that these pigments are, in fact, a previously

unreported class of flavonoid, now named "auronidins" [4]. This indicates that some previous reports of

aurantinidin or similar pigments in basal land plants might have been misidentified.
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Experimental Analysis Workflow

Identifying and quantifying aurantinidin in plant tissues involves a multi-step process combining

chromatography, mass spectrometry, and transcriptomics. The following diagram outlines a generalized

experimental workflow based on current methodologies.

Plant Material Collection
(Leaves, Flowers)

Pigment Extraction
(Solvent: e.g., acidified methanol)

Chromatographic Separation
(UPLC/HPLC)

Mass Spectrometry (MS)
(Identification & Quantification)

Data Integration & Validation

 Metabolite Profile

Transcriptome Sequencing
(RNA-Seq)

Differential Gene Expression
Analysis

 Gene Expression Profile

Confirmation of Aurantinidin
and Biosynthetic Pathway
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Detailed Methodologies
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Pigment Content Measurement and Metabolite Profiling

Extraction: Plant tissues are homogenized in a solvent like acidified methanol (e.g., 1% HCl),
which efficiently extracts anthocyanins [3].

Quantification: Total anthocyanin content is measured spectrophotometrically.
Identification and Quantification: As performed in the Cinnamomum camphora study [3],

liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is used. This
technique separates individual anthocyanins and identifies them based on their mass-to-charge

ratio (m/z) and fragmentation patterns. Aurantinidin would be identified by comparing its
spectral data and retention time to those of an authentic standard.

Transcriptomic Analysis to Investigate Biosynthesis

RNA Sequencing (RNA-Seq): This is a key tool for understanding the molecular mechanisms
behind pigment formation [3]. RNA is extracted from plant tissues of different colors (e.g., green

vs. red leaves), and cDNA libraries are constructed and sequenced.
Differential Gene Expression (DEG) Analysis: Sequencing data is mapped to a reference

genome to identify genes that are significantly up-regulated or down-regulated in the pigmented
tissue.

Identification of Key Genes: Researchers look for differentially expressed genes (DEGs)
involved in the anthocyanin biosynthesis pathway, such as Anthocyanidin Synthase (ANS)
and UDP-glucose flavonoid 3-glucosyltransferase (UFGT). The up-regulation of these
genes is strongly correlated with anthocyanin accumulation, as seen in the red leaves of C.
camphora [3]. Transcription factors like MYB90 and its homologs (e.g., MYB113) are also
crucial regulators of this pathway [3].

Research Implications and Future Directions

The identification of aurantinidin in specific flowering plants, coupled with the discovery of the distinct

auronidin pigments in liverworts, opens several research avenues:

Phytochemical Reevaluation: Earlier reports of aurantinidin, particularly in non-seed plants, should
be re-examined using modern analytical techniques to confirm their identity and distinguish them from

auronidins [4].
Biosynthetic Pathway Elucidation: While the general anthocyanin pathway is well-known, the

specific enzymes and gene regulation responsible for aurantinidin production in its source plants
remain to be fully characterized.

Functional and Applied Research: The strong antioxidant properties predicted by theoretical
studies [5] warrant further investigation into its potential applications in nutraceuticals and
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pharmaceuticals. Its role in plant physiology also needs deeper exploration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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